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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548 Get Quote

Technical Guide: Ethyl 2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of Ethyl 2-nitrobenzoate, a key intermediate in various synthetic applications.

Core Properties of Ethyl 2-nitrobenzoate
Ethyl 2-nitrobenzoate is an organic compound that serves as a valuable building block in the

synthesis of more complex molecules. A summary of its key quantitative data is presented

below.

Property Value Reference

Molecular Formula C₉H₉NO₄ [1][2]

Molecular Weight 195.1721 g/mol [1][2]

CAS Number 610-34-4 [1][2]

Synthesis of Ethyl 2-nitrobenzoate via Fischer
Esterification
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The synthesis of Ethyl 2-nitrobenzoate is commonly achieved through the Fischer

esterification of 2-nitrobenzoic acid with ethanol, catalyzed by a strong acid. This method

provides a high yield and purity of the final product.

Experimental Protocol
This protocol is adapted from a patented industrial process and outlines the synthesis and

purification of Ethyl 2-nitrobenzoate.[3]

Materials:

2-nitrobenzoic acid (2.1 mol, 350 g)[3]

Ethanol (4.2 mol, 188 g)[3]

Toluene (700 g)[3]

Hexafluoropropanesulfonic acid hydrate (10 g)[3]

Equipment:

2-liter four-necked flask

Mechanical stirrer

Thermometer

Reflux condenser

Heating mantle

Separatory funnel

Procedure:

Reaction Setup: In a 2-liter four-necked flask equipped with a mechanical stirrer,

thermometer, and reflux condenser, combine 350 g of 2-nitrobenzoic acid, 700 g of toluene,

and 10 g of hexafluoropropanesulfonic acid hydrate.[3]
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Heating: Heat the mixture to 95°C with stirring.[3]

Addition of Ethanol: Once the temperature reaches 95°C, add 188 g of ethanol to the

reaction mixture.[3]

Reflux: Maintain the reaction mixture at reflux. The progress of the reaction can be monitored

by techniques such as Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, the mixture is worked up to isolate the product. This

typically involves washing the organic layer with an aqueous solution to remove the acid

catalyst and any unreacted 2-nitrobenzoic acid.

Isolation and Drying: The organic solvent (toluene) is removed under reduced pressure to

yield the crude product. The resulting moist ethyl 2-nitrobenzoate is then dried.[3]

Yield and Purity:

Yield: This process is reported to yield approximately 376 g of dry ethyl 2-nitrobenzoate,

which corresponds to a yield of 92% of the theoretical maximum.[3]

Purity: The purity of the final product, as determined by High-Performance Liquid

Chromatography (HPLC), is 96.9%.[3]

Analytical Characterization
The identity and purity of the synthesized Ethyl 2-nitrobenzoate can be confirmed using

various analytical techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a key analytical method for assessing the purity of Ethyl 2-nitrobenzoate and

separating it from potential isomers or impurities.

Typical HPLC Conditions:

Column: A reverse-phase column, such as a Newcrom R1, is suitable for the separation.[4]
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Mobile Phase: A mixture of acetonitrile (MeCN) and water is commonly used as the mobile

phase.[4] For mass spectrometry (MS) compatible applications, a volatile acid like formic

acid can be used as an additive, while for other applications, phosphoric acid may be

employed.[4]

Detection: UV detection is a common method for analyzing aromatic compounds like Ethyl
2-nitrobenzoate.

Spectroscopic Methods
Spectroscopic data is essential for the structural confirmation of Ethyl 2-nitrobenzoate.

Infrared (IR) Spectroscopy: The IR spectrum of Ethyl 2-nitrobenzoate will show

characteristic absorption bands for the ester carbonyl group (C=O) and the nitro group

(NO₂).[1][5]

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of the compound and to analyze its fragmentation pattern, further confirming its structure.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the chemical environment of the hydrogen and carbon atoms in

the molecule, allowing for unambiguous structure elucidation.

Visualizing the Synthesis Workflow
The following diagrams illustrate the key stages in the synthesis of Ethyl 2-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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